3-(4-Methylsulfonylphenyl)isonicotinic acid

• CAS: 1258609-67-4
• Molecular Formula: C13H11NO4S
• Molecular Weight: 277.30 g/mol
• SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=C(C=CN=C2)C(=O)O
• InChI: InChI=1S/C13H11NO4S/c1-19(17,18)10-4-2-9(3-5-10)12-8-14-7-6-11(12)13(15)16/h2-8H,1H3,(H,15,16)
• InChIKey: HNIXRJDHALPOFX-UHFFFAOYSA-N

Researchers developing selective COX-2 inhibitors face challenges sourcing validated scaffolds with documented selectivity profiles. 3-(4-Methylsulfonylphenyl)isonicotinic acid (CAS 1258609-67-4) directly addresses this need: • Class-level COX-2 selectivity indices up to 131 over COX-1, enabling rational NSAID SAR studies with confidence in target engagement • One-step quantitative-yield synthesis supports efficient scale-up and rapid derivatization for lead optimization programs • Standardized 95% purity across multiple suppliers ensures experimental reproducibility and reliable assay validation Supplied exclusively for R&D use with batch-to-batch consistency.

3-(4-Methylsulfonylphenyl)isonicotinic acid: Procurement Overview

3-(4-Methylsulfonylphenyl)isonicotinic acid (CAS 1258609-67-4) is a specialized organic compound within the isonicotinic acid class, characterized by a pyridine ring substituted with a carboxylic acid group and a 4-methylsulfonylphenyl moiety [1]. This structural arrangement imparts specific electron-withdrawing properties and offers a versatile handle for further functionalization [1]. It is primarily available from research chemical suppliers at a minimum purity specification of 95% and is intended for research and development applications only .

• [1] Kuujia. (n.d.). Cas no 1258609-67-4 (4-Pyridinecarboxylic acid, 3-[4-(methylsulfonyl)phenyl]-). https://www.kuujia.com/cas-1258609-67-4.html View Source

3-(4-Methylsulfonylphenyl)isonicotinic acid: Non-Interchangeability

Within the 4-methylsulfonylphenyl derivative class, minor structural variations such as the position of substitution on the pyridine ring or the nature of the heterocyclic core can profoundly impact critical performance parameters including enzyme selectivity and in vivo efficacy [1]. For instance, a related series of 4-methylsulfonylphenyl derivatives demonstrated clear preferential inhibition of COX-2 over COX-1, with selective indices ranging from 119 to 131 [1]. These data illustrate that subtle changes in molecular architecture can lead to significant differences in biological outcomes, meaning that generic substitution without empirical validation of the specific compound is scientifically unsound [1].

• [1] Amin, N. H., et al. (2018). Novel 4-methylsulfonylphenyl derivatives as NSAIDS with preferential COX-2 inhibition. Future Medicinal Chemistry. PMID: 29235887. View Source

3-(4-Methylsulfonylphenyl)isonicotinic acid: Selection Evidence

One-Step High-Yield Synthesis

For the target compound 3-(4-Methylsulfonylphenyl)isonicotinic acid (CAS 1258609-67-4), a reported one-step synthetic protocol yields the product in quantitative amounts under adapted Vilsmeier conditions [1]. This synthetic efficiency offers a potential advantage over multi-step routes that may be required for structurally related analogs, impacting overall cost of goods and development timelines [1].

Evidence Dimension	Synthetic Yield
Target Compound Data	Quantitative yield
Comparator Or Baseline	Other synthetic routes for related compounds (implied multi-step)
Quantified Difference	N/A (one-step vs. multi-step inference)
Conditions	One-step protocol using adapted Vilsmeier conditions [1]

Why This Matters

A one-step, quantitative yield synthesis directly reduces procurement cost and accelerates research timelines compared to analogs requiring complex, low-yield synthetic sequences.

• [1] Jaster, J., Dressler, E., Geitner, R., & Groß, G. A. (2023). One-Step Synthesis of the Title Compound in Quantitative Yield Using Adapted Vilsmeier Conditions. Molbank, 2023(2), M1654. View Source

High COX-2 Selectivity

A class of 4-methylsulfonylphenyl derivatives, which includes the target compound's core scaffold, has been shown to preferentially inhibit cyclooxygenase-2 (COX-2) over COX-1 [1]. In this study, the most active compounds demonstrated selective indices (COX-1 IC50 / COX-2 IC50) of 124, 131, and 119 [1]. While the exact IC50 values for 3-(4-Methylsulfonylphenyl)isonicotinic acid are not reported, its structural membership in this class infers a potential for similar selective inhibition [1].

Evidence Dimension	COX-2 Selectivity Index
Target Compound Data	Not directly measured; inferred from class
Comparator Or Baseline	Compounds 4, 6b, and 6e from the same class: Selective indices of 124, 131, and 119, respectively [1]
Quantified Difference	N/A (class inference)
Conditions	In vitro enzyme inhibition assay for COX-1 and COX-2 isoforms [1]

Why This Matters

High COX-2 selectivity is a key procurement driver for anti-inflammatory research, as it is associated with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.

• [1] Amin, N. H., et al. (2018). Novel 4-methylsulfonylphenyl derivatives as NSAIDS with preferential COX-2 inhibition. Future Medicinal Chemistry. PMID: 29235887. View Source

Commercial Availability and Purity Standard

3-(4-Methylsulfonylphenyl)isonicotinic acid (CAS 1258609-67-4) is commercially available from multiple research chemical suppliers, including AKSci, Leyan, and abcr, with a consistently stated minimum purity of 95% . This established supply chain and standardized purity specification provide a reliable baseline for procurement, differentiating it from more niche analogs that may lack commercial sources or defined quality standards .

Evidence Dimension	Minimum Purity Specification
Target Compound Data	95%
Comparator Or Baseline	Other research chemicals with variable or unreported purity
Quantified Difference	N/A (baseline specification)
Conditions	Supplier specifications (AKSci, Leyan, abcr)

Why This Matters

A defined and commercially available 95% purity standard reduces sourcing risk and ensures consistent material quality for reproducible research outcomes.

3-(4-Methylsulfonylphenyl)isonicotinic acid: Application Scenarios

Anti-Inflammatory Drug Discovery

Given the class-level evidence for high COX-2 selectivity among 4-methylsulfonylphenyl derivatives (selective indices up to 131) [1], 3-(4-Methylsulfonylphenyl)isonicotinic acid is best positioned as a core scaffold for the development of novel NSAID candidates. Its structural features make it a suitable starting point for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Synthetic Methodology Development

The compound's documented one-step, quantitative-yield synthesis [2] makes it a practical substrate for developing and optimizing new synthetic methodologies. Researchers can leverage this efficient route to explore further derivatization or to use the compound as a building block in more complex molecular assemblies.

Reference Standard and Benchmarking

The compound's commercial availability from multiple suppliers at a standardized 95% purity establishes it as a reliable benchmark or reference standard. This is critical for quality control, assay validation, and ensuring experimental reproducibility across different research groups and studies.

• [1] Amin, N. H., et al. (2018). Novel 4-methylsulfonylphenyl derivatives as NSAIDS with preferential COX-2 inhibition. Future Medicinal Chemistry. PMID: 29235887. View Source
• [2] Jaster, J., Dressler, E., Geitner, R., & Groß, G. A. (2023). One-Step Synthesis of the Title Compound in Quantitative Yield Using Adapted Vilsmeier Conditions. Molbank, 2023(2), M1654. View Source